3-chloro-N-{2-[(4-methylphenyl)thio]ethyl}benzamide

• IUPAC Name: 3-chloro-N-[2-(4-methylphenyl)sulfanylethyl]benzamide
• InChI: InChI=1S/C16H16ClNOS/c1-12-5-7-15(8-6-12)20-10-9-18-16(19)13-3-2-4-14(17)11-13/h2-8,11H,9-10H2,1H3,(H,18,19)
• InChI Key: AIWYQOGEYVIFCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCNC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C16H16ClNOS
• Molecular Weight: 305.8 g/mol

Description

3-chloro-N-{2-[(4-methylphenyl)thio]ethyl}benzamide, also known as CMETB, is a synthetic compound that has been widely used in scientific research. It is a member of the benzamide family, which is known for its diverse biological activities. CMETB has been shown to exhibit potent anticancer activity, making it a promising candidate for the development of new cancer therapies. In

Mechanism of Action

The mechanism of action of 3-chloro-N-{2-[(4-methylphenyl)thio]ethyl}benzamide involves the inhibition of multiple signaling pathways that are involved in cancer cell growth and survival. This compound inhibits the PI3K/Akt/mTOR pathway by suppressing the phosphorylation of Akt and mTOR, which leads to the inhibition of cell cycle progression and induction of apoptosis. This compound also inhibits the MAPK/ERK pathway by suppressing the phosphorylation of ERK, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It induces cell cycle arrest and apoptosis in cancer cells, which leads to the inhibition of tumor growth. This compound also exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-chloro-N-{2-[(4-methylphenyl)thio]ethyl}benzamide in lab experiments is its potent anticancer activity. It has been shown to exhibit activity against a wide range of cancer cell lines, making it a promising candidate for the development of new cancer therapies. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 3-chloro-N-{2-[(4-methylphenyl)thio]ethyl}benzamide. One area of research is the development of new formulations of this compound that improve its solubility and bioavailability. Another area of research is the identification of biomarkers that can predict the response of cancer cells to this compound. Finally, there is a need for further studies on the safety and toxicity of this compound in animal models, which will be important for the development of clinical trials in humans.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promise as a potential anticancer agent. It exhibits potent anticancer activity by targeting multiple signaling pathways involved in cancer cell growth and survival. This compound also exhibits anti-inflammatory and neuroprotective effects. While there are some limitations to using this compound in lab experiments, there are several future directions for research that could lead to the development of new cancer therapies.

Scientific Research Applications

3-chloro-N-{2-[(4-methylphenyl)thio]ethyl}benzamide has been extensively studied for its anticancer activity. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. This compound induces cell cycle arrest and apoptosis in cancer cells by targeting multiple signaling pathways, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway. In addition to its anticancer activity, this compound has also been shown to exhibit anti-inflammatory and neuroprotective effects.